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Compound of Interest

Compound Name: 2-Acetyliminoacetic acid

Cat. No.: B585359

Get Quote

Executive Summary
For researchers and drug development professionals, Aceturic acid (N-Acetylglycine) serves as

a critical intermediate in peptide synthesis and a potential biomarker in metabolic profiling.

While its literature melting point (MP) is consistently cited between 206°C and 208°C, achieving

this precision in the laboratory requires rigorous adherence to thermodynamic standards.

This guide moves beyond basic textbook definitions to compare the two dominant

determination methodologies: Automated Capillary Transmission (USP <741>) and Differential

Scanning Calorimetry (DSC). We analyze why the "Gold Standard" for regulatory compliance

(Capillary) may differ from the "Thermodynamic Truth" (DSC), and provide a self-validating

protocol to ensure your data withstands scrutiny.

Part 1: The Analyte Profile & Thermal Behavior
Before selecting a method, one must understand the thermal physics of the analyte. Aceturic

acid is a crystalline solid that exhibits a sharp fusion endotherm, but it is susceptible to

moisture-induced depression due to the amide moiety's hydrogen-bonding potential.
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Property Value / Characteristic
Implication for MP
Determination

Chemical Name N-Acetylglycine --

CAS Number 543-24-8 Verification Key

Literature MP 206°C – 208°C Target Range for Purity >98%

Thermal Stability
Stable up to MP; Decomposes

>220°C

Avoid prolonged heating; MP is

a true fusion, not

decomposition.

Hygroscopicity Moderate
Critical: Samples must be dried

(105°C, 2h) before testing.

Part 2: Method Comparison – Capillary vs. DSC
In drug development, "Melting Point" can mean two different physical events depending on the

instrument. Below, we compare the Automated Capillary Method (the regulatory workhorse)

against DSC (the analytical scalpel).

Method A: Automated Capillary (Optoelectronic Detection)
Principle: Light transmission. As the opaque powder turns to clear liquid, light transmission

increases. The instrument records the "Clear Point" (Liquid).

Regulatory Status:USP <741> Class Ia / Ph. Eur. 2.2.14. Preferred for QC release.

The Reality: Measures the end of the melting process (Meniscus/Clear point). It is historically

consistent but thermodynamically slightly higher than the onset of fusion.[1]

Method B: Differential Scanning Calorimetry (DSC)
Principle: Heat flow. Measures the energy (Enthalpy) required to melt the crystal lattice.

Regulatory Status: Used for characterization and polymorph screening; less common for

routine ID.

The Reality: Measures the Onset Temperature (
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), which is the true thermodynamic melting point. DSC results are typically 1–2°C lower than
capillary results.

Comparative Data Analysis

Feature
Automated Capillary (USP

<741>)
DSC (Thermodynamic)

Measured Event Clearance (Liquid Point)
Onset of Fusion (Solid-Liquid

Interface)

Aceturic Acid Result 206.5°C – 208.2°C 205.1°C – 206.8°C

Sample Requirement ~2–5 mg (Packed height 3mm) ~2–5 mg (Crimped Pan)

Precision ±0.3°C ±0.1°C

Interference Packing density, particle size Thermal contact, heating rate

Best For QC Release, Purity Check Polymorph Study, R&D

Critical Insight: If your Certificate of Analysis (CoA) claims a melting point of 208°C, it was likely

determined via the Capillary method. A DSC result of 206°C does not indicate failure; it

indicates a difference in measurement physics.

Part 3: Strategic Workflow Visualization
The following diagram outlines the decision logic for selecting the correct method based on

your research stage.

Start: Aceturic Acid Sample Define Goal

Routine QC / Purity IDCompliance

R&D / Polymorph Screen

Characterization

Method: Automated Capillary
(USP <741>)

Method: DSC
(Onset Calculation)

Report: Clear Point
(Expect ~207-208°C)

Report: Onset Temp
(Expect ~205-206°C)
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Click to download full resolution via product page

Caption: Decision matrix for selecting between Regulatory (Capillary) and Thermodynamic

(DSC) standards for Aceturic Acid.

Part 4: The Self-Validating Protocol (SOP)
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), this protocol

includes built-in validation steps. This SOP focuses on the Automated Capillary Method, as it is

the industry standard for Aceturic Acid purity assessment.

Phase 1: System Validation (The "Bracket" Strategy)
Before testing the analyte, you must validate the thermal accuracy of your sensor using USP

Reference Standards that "bracket" the expected MP of Aceturic Acid (206°C).

Standard Low: Sulfanilamide (MP: ~165°C)[2]

Standard High: Caffeine (MP: ~236°C) or Anthracene (MP: ~216°C)

Requirement: The instrument must read within ±0.5°C of the certificate value for both

standards.

Phase 2: Sample Preparation
Drying: Dry Aceturic acid powder at 105°C for 2 hours.

Why? Water acts as an impurity, depressing the MP (Raoult’s Law).

Pulverization: Gently grind the sample in an agate mortar.

Why? Uniform particle size ensures even heat transfer.

Packing: Fill the capillary to a height of 3 mm. Tap firmly (or use an auto-packer) to eliminate

air pockets.

Why? Air is an insulator. Loose packing causes "lag," leading to artificially high readings.

Phase 3: The Determination Ramp
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Fast Ramp: Heat quickly (10°C/min) to 195°C (10°C below expected MP).

Stabilization: Hold at 195°C for 60 seconds to equilibrate the block.

Measurement Ramp: Ramp at 1.0°C/min through the melting event.

Note: USP <741> dictates a rate of 1°C/min for the actual melting phase. Faster rates

(e.g., 5°C/min) will result in "thermal overshoot," reading 2–3°C higher than reality.

Phase 4: Data Acceptance Criteria
Range: The range (Start of melt to Clear point) should not exceed 2.0°C.

Example: 206.1°C – 207.5°C (Pass).

Example: 204.0°C – 208.0°C (Fail – indicates wet sample or impurity).

Decomposition Check: Inspect the capillary after the run. If the liquid is brown or bubbling,

decomposition occurred.[3][4] Aceturic acid should melt into a clear, colorless liquid.[2]

Part 5: Troubleshooting & Causality
Observation Probable Cause Corrective Action

MP is Low (e.g., 202°C) Moisture or Impurity

Dry sample again. If MP

remains low, recrystallize

(Water/Ethanol).

Range is Wide (>3°C) Non-uniform packing
Grind sample finer; ensure

3mm pack height is tight.

MP is High (>209°C) Ramp rate too fast

Reduce ramp rate to 0.5°C/min

or 1.0°C/min. Check thermal

lag.

Brown Liquid Thermal Decomposition
Valid result, but note

"Decomposition" in report.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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